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Compound of Interest

Compound Name: Cortistatin-A

Cat. No.: B10787071 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Cortistatin-A is publicly available. This

guidance is based on best practices for handling potent, biologically active peptides and

information from SDSs for related compounds like Cortistatin-14 and Cortistatin-29.[1][2][3]

Researchers should always consult their institution's Environmental Health and Safety (EHS)

department for specific protocols and conduct a thorough risk assessment before handling any

new compound.

Cortistatin-A, a steroidal alkaloid with significant anti-angiogenic properties, requires careful

handling to minimize exposure and ensure laboratory safety.[4][5][6][7] This guide provides

essential safety and logistical information for researchers, scientists, and drug development

professionals, including personal protective equipment (PPE) recommendations, operational

procedures, and disposal plans.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to prevent skin contact, inhalation, and eye contact.[8]

The following table summarizes the recommended PPE for handling Cortistatin-A at different

stages.
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Task Gloves
Eye/Face
Protection

Respiratory
Protection

Protective
Clothing

Footwear

Handling

Solid

Compound

(weighing,

aliquoting)

Double nitrile

gloves

(ASTM

D6978 rated)

[8]

Safety

glasses with

side shields

or chemical

splash

goggles. A

full-face

shield is

recommende

d if there is a

risk of

aerosolization

.[8]

Fit-tested

N95 or higher

respirator if

not handled

in a certified

chemical

fume hood or

ventilated

balance

enclosure.[8]

Disposable,

solid-front lab

coat with tight

cuffs.

Consider

disposable

sleeves.[8]

Closed-toe

shoes. Shoe

covers should

be

considered.

[8]

Preparing

Solutions

Double nitrile

gloves

(ASTM

D6978 rated)

[8]

Chemical

splash

goggles. A

full-face

shield is

recommende

d.[8]

Work in a

certified

chemical

fume hood.[8]

Disposable,

solid-front,

fluid-resistant

lab coat with

tight cuffs.[8]

Closed-toe

shoes. Shoe

covers are

recommende

d.[8]

Administering

to Cell

Cultures or

Animals

Double nitrile

gloves

(ASTM

D6978 rated)

[8]

Safety

glasses with

side shields

or chemical

splash

goggles.[8]

Not generally

required if

performed in

a biological

safety

cabinet.

Lab coat.[9]
Closed-toe

shoes.

Spill Cleanup

Double

heavy-duty

nitrile or

neoprene

gloves.[8]

Chemical

splash

goggles and

a full-face

shield.[8]

Fit-tested

N95 or higher

respirator, or

as

determined

by the scale

of the spill.[8]

Disposable,

fluid-

resistant,

solid-front

gown or

coveralls.[8]

Chemical-

resistant

boots or

disposable

shoe covers

over closed-

toe shoes.[8]
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Waste

Disposal

Double nitrile

gloves.[8]

Safety

glasses with

side shields.

[8]

Not generally

required if

waste is

properly

contained.[8]

Lab coat.
Closed-toe

shoes.

Operational Plan: From Receipt to Use
A systematic approach is essential for safely handling Cortistatin-A.

1. Receiving and Inspection:

Upon receipt, visually inspect the package for any signs of damage or leakage.

If the package is compromised, do not open it and follow your institution's emergency spill

procedures.

2. Storage:

Store lyophilized Cortistatin-A in a cool, dry, and dark place, typically at -20°C or below for

long-term storage.[9]

Keep the container tightly sealed to prevent moisture absorption and oxidation.[10] For

peptides containing cysteine, like Cortistatin-14, purging the vial with nitrogen or argon is

recommended.

Before use, allow the container to equilibrate to room temperature before opening to prevent

condensation.

3. Weighing and Aliquoting the Solid Compound:

Perform all weighing operations within a ventilated balance enclosure or a chemical fume

hood to minimize inhalation exposure.[8]

Use a dedicated set of spatulas and weighing papers.
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Clean the balance and surrounding surfaces with an appropriate solvent (e.g., 70% ethanol)

after each use.[8]

4. Preparing Stock Solutions:

Handle all solutions in a certified chemical fume hood.[11]

Use high-purity, sterile solvents and buffers for reconstitution.[9]

To prepare a stock solution, dissolve the peptide in a suitable sterile solvent, such as sterile

distilled water or sterile dilute acetic acid (0.1%), if applicable.

If the peptide's solubility is unknown, test a small amount first.

Once reconstituted, divide the solution into single-use aliquots to avoid repeated freeze-thaw

cycles.[10][12]

Store solutions at -20°C or -80°C for long-term stability.[10][12] For short-term storage (up to

one week), 4°C may be acceptable.[10]

Disposal Plan: Managing Cortistatin-A Waste
All waste contaminated with Cortistatin-A must be treated as hazardous chemical waste.[13]

[14]

1. Waste Segregation:

Solid Waste: Collect unused or expired lyophilized powder, contaminated gloves, pipette tips,

vials, and other disposable materials in a dedicated, clearly labeled, leak-proof container for

solid chemical waste.[14][15]

Liquid Waste: Collect unused solutions and contaminated buffers in a dedicated, clearly

labeled, leak-proof, and chemically resistant container.[15] Ensure secondary containment to

prevent spills.[14]

Sharps Waste: Dispose of any contaminated needles, syringes, or other sharps immediately

in a designated, puncture-resistant sharps container labeled "Hazardous Chemical Waste".

[14][15]
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2. Disposal Procedure:

Never pour Cortistatin-A solutions down the drain.[13][15]

Seal all waste containers before disposal.

Follow your institution's EHS guidelines for the collection and disposal of hazardous

chemical waste.[14] This may involve contacting the EHS office to schedule a pickup.[14]

Quantitative Data Summary
Specific occupational exposure limits (OELs) for Cortistatin-A have not been established.[16]

[17] However, the potential health effects based on related compounds are summarized below.

Parameter Information Source

Acute Toxicity

To the best of our knowledge,

the chemical, physical, and

toxicological properties have

not been thoroughly

investigated.[1]

Cortistatin-14 SDS[1]

Potential Health Effects

Inhalation: May be harmful if

inhaled. May cause respiratory

tract irritation.[1] Skin Contact:

May be harmful if absorbed

through the skin. May cause

skin irritation.[1] Eye Contact:

May cause eye irritation.[1]

Ingestion: May be harmful if

swallowed.[1]

Cortistatin-14 SDS[1]

Carcinogenicity

No component of this product

present at levels greater than

or equal to 0.1% is identified

as a carcinogen or potential

carcinogen by ACGIH, IARC,

NTP, or OSHA.

Cortistatin-14 SDS[1]
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Experimental Protocol: Preparation of a Cortistatin-
A Stock Solution
This protocol outlines the steps for safely preparing a stock solution of Cortistatin-A.

1. Preparation and Donning PPE:

Work within a certified chemical fume hood.

Don a disposable, solid-front lab coat with tight cuffs, closed-toe shoes, and shoe covers.

Put on two pairs of nitrile gloves, with the inner glove tucked under the lab coat cuff and the

outer glove over the cuff.

Wear chemical splash goggles and a full-face shield.

2. Reconstitution Procedure:

Allow the vial of lyophilized Cortistatin-A to equilibrate to room temperature before opening.

Carefully weigh the desired amount of Cortistatin-A in a ventilated balance enclosure within

the fume hood.

Using a sterile pipette, add the appropriate volume of a suitable sterile solvent to the vial.

Gently vortex or swirl the vial to ensure the peptide is fully dissolved.

Visually inspect the solution to ensure there are no particulates.

3. Aliquoting and Storage:

Dispense the stock solution into single-use, sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, date, and your initials.

Store the aliquots at -20°C or -80°C.

4. Doffing PPE and Cleanup:
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Dispose of all contaminated materials (e.g., pipette tips, weighing paper, outer gloves) in the

designated solid hazardous waste container within the fume hood.

Wipe down the work surface with an appropriate decontaminating solution, followed by 70%

ethanol.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water.

Workflow for Safe Handling and Disposal of
Cortistatin-A
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Preparation & Handling

Experimental Use

Waste Disposal

Receive & Inspect Package

Store Lyophilized Compound
(-20°C or -80°C)

If package is intact
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Package

Weigh Solid in Ventilated Enclosure

Reconstitute in Fume Hood

Segregate Solid Waste
(Gloves, Tips, Vials)

Aliquot into Single-Use Vials

Store Solution Aliquots
(-20°C or -80°C)
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Segregate Liquid Waste
(Unused Solutions)

Segregate Sharps Waste

Dispose as Hazardous
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Follow Institutional
Spill Protocol

Emergency

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Cortistatin-A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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